Oleic Acid-d17
Oleic Acid-d17
Oleic acid-d17 contains 17 deuterium atoms at the 11, 11, 12, 12, 13, 13, 14, 14, 15, 15, 16, 16, 17, 17, 18, 18, and 18 positions. It is intended for use as an internal standard for the quantification of oleic acid (Item No. 90260) by GC- or LC-mass spectrometry. Oleic acid is a monounsaturated fatty acid and is one of the major components of membrane phospholipids. Oleic acid contributes about 17% of the total fatty acids esterified to phosphatidylcholine, the major phospholipid class in porcine platelets. Oleic acid inhibits collagen-stimulated platelet aggregation by approximately 90% when used at a concentration of 10 µg/ml. fMLF-induced neutrophil aggregation and degranulation is inhibited by 55% and 68%, respectively, using 5 µM oleic acid. This inhibition is comparable to that observed using arachidonic acid under the same conditions. Oleic acid, whether applied extracellularly (EC50 = ~60 µM) to human platelets or released from membrane phospholipids, causes an increase in intracellular calcium levels.
Brand Name:
Vulcanchem
CAS No.:
223487-44-3
VCID:
VC0122635
InChI:
InChI=1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h9-10H,2-8,11-17H2,1H3,(H,19,20)/b10-9-/i1D3,2D2,3D2,4D2,5D2,6D2,7D2,8D2
SMILES:
CCCCCCCCC=CCCCCCCCC(=O)O
Molecular Formula:
C18H34O2
Molecular Weight:
299.6 g/mol
Oleic Acid-d17
CAS No.: 223487-44-3
Reference Standards
VCID: VC0122635
Molecular Formula: C18H34O2
Molecular Weight: 299.6 g/mol
CAS No. | 223487-44-3 |
---|---|
Product Name | Oleic Acid-d17 |
Molecular Formula | C18H34O2 |
Molecular Weight | 299.6 g/mol |
IUPAC Name | (Z)-11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,18-heptadecadeuteriooctadec-9-enoic acid |
Standard InChI | InChI=1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h9-10H,2-8,11-17H2,1H3,(H,19,20)/b10-9-/i1D3,2D2,3D2,4D2,5D2,6D2,7D2,8D2 |
Standard InChIKey | ZQPPMHVWECSIRJ-DUGYPAGXSA-N |
Isomeric SMILES | [2H]C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])/C=C\CCCCCCCC(=O)O |
SMILES | CCCCCCCCC=CCCCCCCCC(=O)O |
Canonical SMILES | CCCCCCCCC=CCCCCCCCC(=O)O |
Appearance | Assay:≥99% deuterated forms (d1-d17)A solution in methyl acetate |
Description | Oleic acid-d17 contains 17 deuterium atoms at the 11, 11, 12, 12, 13, 13, 14, 14, 15, 15, 16, 16, 17, 17, 18, 18, and 18 positions. It is intended for use as an internal standard for the quantification of oleic acid (Item No. 90260) by GC- or LC-mass spectrometry. Oleic acid is a monounsaturated fatty acid and is one of the major components of membrane phospholipids. Oleic acid contributes about 17% of the total fatty acids esterified to phosphatidylcholine, the major phospholipid class in porcine platelets. Oleic acid inhibits collagen-stimulated platelet aggregation by approximately 90% when used at a concentration of 10 µg/ml. fMLF-induced neutrophil aggregation and degranulation is inhibited by 55% and 68%, respectively, using 5 µM oleic acid. This inhibition is comparable to that observed using arachidonic acid under the same conditions. Oleic acid, whether applied extracellularly (EC50 = ~60 µM) to human platelets or released from membrane phospholipids, causes an increase in intracellular calcium levels. |
Synonyms | (9Z)-9-Octadecenoic Acid-d17; |
PubChem Compound | 21627504 |
Last Modified | Nov 11 2021 |
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